Cas no 51938-44-4 (Sorbitan,octadecanoate (2:3))

• Product Name: Sorbitan,octadecanoate (2:3)
• CAS No: 51938-44-4
• MF: C₅₄H₁₀₈O₁₉
• MW: 1061.42394065857
• CID: 371457
• PubChem ID: 171093
• Update Time: 2025-04-19

Sorbitan,octadecanoate (2:3) Chemical and Physical Properties

Names and Identifiers

• Sorbitan,octadecanoate (2:3)
• octadecanoic acid - (4xi)-1,4-anhydro-D-xylo-hexitol (2:3)
• Stearic acid, sorbitan ester (3:2)
• 51938-44-4
• UNII-QDQ11AXU3Z
• EINECS 257-529-7
• Sorbitan, octadecanoate (2:3)
• (3R,4S)-2-[(1R)-1,2-dihydroxyethyl]oxolane-3,4-diol;octadecanoic acid
• QDQ11AXU3Z

• Inchi： 1S/2C18H36O2.3C6H12O5/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;3*7-1-3(8)6-5(10)4(9)2-11-6/h2*2-17H2,1H3,(H,19,20);3*3-10H,1-2H2/t;;3*3-,4+,5-,6?/m..111/s1
• InChI Key： PAFJZWHXMSQJKV-UQZRNVAESA-N
• SMILES： O1C[C@@H]([C@H](C1[C@@H](CO)O)O)O.O1C[C@@H]([C@H](C1[C@@H](CO)O)O)O.O1C[C@@H]([C@H](C1[C@@H](CO)O)O)O.OC(CCCCCCCCCCCCCCCCC)=O.OC(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 1060.748481
• Monoisotopic Mass: 1060.748481
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 73
• Rotatable Bond Count: 38
• Complexity: 330
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 345

Experimental Properties

• Boiling Point: 359.4°Cat760mmHg
• Flash Point: 162.4°C